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Compound of Interest

Compound Name: mitoTracker Orange

Cat. No.: B1264296 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling MitoTracker Orange CMTMRos, a fluorescent dye used to label mitochondria in live

cells. Adherence to these protocols is crucial for personal safety and the integrity of your

research.

While MitoTracker Orange CMTMRos is not classified as a hazardous substance, standard

laboratory best practices for handling chemicals should always be followed.[1][2] This includes

wearing appropriate personal protective equipment (PPE) to minimize exposure and prevent

contamination.

Personal Protective Equipment (PPE)
A comprehensive hazard assessment should be conducted for any new laboratory procedure.

[3][4] For handling MitoTracker Orange, the following minimum PPE is recommended:

Lab Coat: A lab coat or smock should be worn to protect personal clothing from potential

splashes.[3]

Eye Protection: Safety glasses with side shields are the minimum requirement to protect

against splashes or aerosols.[3][4]

Hand Protection: Disposable nitrile gloves are recommended for incidental contact.[4] If

direct contact occurs, gloves should be removed immediately, and hands should be washed.
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For tasks with a higher risk of contact, wearing double gloves can provide additional

protection.[4][5]

Quantitative Safety and Handling Data
For easy reference, the following table summarizes key quantitative information for the safe

handling and storage of MitoTracker Orange.

Parameter Value Source

Storage of Lyophilized Solid
-20°C, desiccated, protected

from light
[6][7]

Stability of Lyophilized Solid At least 6 months [6][8]

Storage of Stock Solution (1

mM in DMSO)
-20°C, protected from light [6][7][9]

Stability of Stock Solution
Up to 6 months at -80°C; 1

month at -20°C
[9]

Recommended Working

Concentration (Live Cells)
25–500 nM [6][9]

Recommended Working

Concentration (Fixed Cells)
100–1000 nM [9]

Excitation Maximum 551 nm [9]

Emission Maximum 576 nm [9]

Experimental Protocol: Staining Live Adherent Cells
with MitoTracker Orange
This protocol provides a general guideline for staining mitochondria in live adherent cells.

Optimization may be required for different cell types and experimental conditions.

Materials:

MitoTracker Orange CMTMRos, lyophilized solid
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High-quality, anhydrous dimethylsulfoxide (DMSO)

Cell culture medium (e.g., DMEM), with or without serum

Phosphate-buffered saline (PBS)

Cells grown on coverslips or in a culture dish

Procedure:

Prepare a 1 mM Stock Solution:

Allow the vial of lyophilized MitoTracker Orange to warm to room temperature before

opening.[6][7]

Add the appropriate volume of high-quality, anhydrous DMSO to the vial to create a 1 mM

stock solution.[6][7]

Mix well until all the dye is dissolved.

This stock solution can be stored at -20°C for up to one month, protected from light.[9] For

longer storage, aliquoting and storing at -80°C for up to six months is recommended.[9]

Avoid repeated freeze-thaw cycles.[6]

Prepare the Staining Solution:

On the day of the experiment, dilute the 1 mM stock solution in pre-warmed cell culture

medium to the desired final working concentration (typically between 25-500 nM).[6][9]

Cell Staining:

Aspirate the culture medium from the cells.

Add the pre-warmed staining solution to the cells.

Incubate the cells for 15-45 minutes at 37°C, protected from light.[9]

Washing:
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Aspirate the staining solution.

Wash the cells three times with fresh, pre-warmed culture medium.[9]

Imaging:

The cells are now ready for fluorescence microscopy. Image the cells using the

appropriate filter sets for an excitation maximum of 551 nm and an emission maximum of

576 nm.[9]

Safe Handling and Disposal Workflow
The following diagram illustrates the key steps for the safe handling and disposal of

MitoTracker Orange.
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Preparation

Experiment

Disposal

Don Personal Protective Equipment (PPE)
(Lab Coat, Gloves, Safety Glasses)

Allow Lyophilized MitoTracker Orange to Warm to Room Temperature

Prepare 1 mM Stock Solution in Anhydrous DMSO

Prepare Working Staining Solution in Culture Medium

Incubate Cells with Staining Solution

Begin Staining

Wash Cells with Fresh Medium

Image Cells via Fluorescence Microscopy

Collect All Contaminated Liquid and Solid Waste

Post-Experiment Cleanup

Dispose of Waste According to Institutional Chemical Waste Guidelines

Remove and Dispose of PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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